Cas no 1344238-75-0 (1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester
• CAS No: 1344238-75-0
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 5843280
• PubChem ID: 63310655
• Update Time: 2025-07-22

1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester
• (9h-Fluoren-9-yl)methyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• EN300-718672
• (9H-Fluoren-9-yl)methyl2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• CS-0293169
• AKOS012614703
• 1344238-75-0

• Inchi： 1S/C22H25NO3/c24-14-6-8-16-7-5-13-23(16)22(25)26-15-21-19-11-3-1-9-17(19)18-10-2-4-12-20(18)21/h1-4,9-12,16,21,24H,5-8,13-15H2
• InChI Key： ZVXQRGIXXYYJHF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCCC1CCCO

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 523.9±23.0 °C(Predicted)
• pka: 15.13±0.10(Predicted)

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester (CAS No. 1344238-75-0)

The compound 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester (CAS No. 1344238-75-0) is a specialized chemical entity widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the 9H-fluoren-9-ylmethyl (Fmoc) protecting group and the 2-(3-hydroxypropyl) substitution, make it a valuable intermediate in peptide synthesis and drug discovery. Researchers often focus on its applications in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting agent for amino acids.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in bioconjugation and proteomics. The 3-hydroxypropyl side chain enhances solubility in polar solvents, a critical factor for high-yield reactions. This aligns with current trends in green chemistry, where solvents like water or ethanol are preferred. Additionally, the compound’s stability under mild conditions makes it suitable for automated synthesis platforms, a topic frequently searched by professionals optimizing lab workflows.

The CAS No. 1344238-75-0 is often referenced in studies exploring peptide-based therapeutics, a hot topic in precision medicine. Its role in constructing targeted drug delivery systems has been highlighted in publications discussing nanocarriers and biodegradable polymers. Users searching for “Fmoc derivatives for peptide drugs” or “hydrophilic amino acid analogs” will find this compound relevant due to its balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, the compound’s pyrrolidine core contributes to conformational rigidity, a feature exploited in designing enzyme inhibitors. This ties into broader discussions on structure-activity relationships (SAR), a frequent query in computational chemistry forums. Analytical techniques like HPLC and LC-MS are commonly employed to verify its purity, addressing another common user concern: “how to characterize Fmoc-protected compounds.”

In summary, 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 9H-fluoren-9-ylmethyl ester exemplifies the intersection of traditional organic chemistry and modern biotechnological applications. Its versatility ensures continued relevance in academia and industry, particularly in projects emphasizing sustainable synthesis and therapeutic innovation.